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Compound of Interest

6',7'-Dihydroxybergamottin
Compound Name:
acetonide

Cat. No. B15595326

For Researchers, Scientists, and Drug Development Professionals

Abstract: 6',7'-Dihydroxybergamottin acetonide is a coumarin compound often isolated from
citrus peels.[1] This document provides a comprehensive overview of its known
physicochemical properties, experimental protocols for its handling and analysis, and its
relationship to the well-studied CYP3A4 inhibitor, 6',7'-dihydroxybergamottin. The information is
intended to support research and development activities involving this natural product.

Physicochemical Properties

The fundamental physicochemical characteristics of 6',7'-Dihydroxybergamottin acetonide
are summarized below. These properties are essential for its handling, formulation, and
application in experimental settings.

Table 1: General and Physical Properties
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Property Value Source

CAS Number 684217-08-1 [11[2][3][4]

Molecular Formula C24H2806 [1][4]

Molecular Weight 412.48 g/mol [1114]

Appearance Powder, typically solid at room (4]

temperature
Source Is?lated fro-m the peels of (1]
Citrus maxima (pomelo)

Compound Type Coumarin [11[3114]
Table 2: Calculated and Experimental Properties

Property Value Notes

Boiling Point 549.2 £ 50.0 °C at 760 mmHg Calculated

Density 1.2+0.1 g/cm3 Calculated

Flash Point 213.9+26.6 °C Calculated
Table 3: Solubility Profile

Solvent Solubility Reference

DMSO Soluble [2][4]

Acetone Soluble [2][4]

Chloroform Soluble [21[4]

Dichloromethane Soluble [2][4]

Ethyl Acetate Soluble [2][4]

Table 4: Storage and Stability
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Condition Duration Reference
Powder (-20°C) 3 years [11[3]
Powder (4°C) 2 years [1][3]
In Solvent (-80°C) 6 months [11[3]
In Solvent (-20°C) 1 month [11[3]

Biological Context: Relationship to 6',7'-
Dihydroxybergamottin

6',7'-Dihydroxybergamottin acetonide is closely related to 6',7'-dihydroxybergamottin (DHB),
a natural furanocoumarin found in grapefruits and pomelos.[5] DHB is a potent inhibitor of the
cytochrome P450 enzyme CYP3AA4.[6][7][8][9][10][11] This enzyme is critical for the
metabolism of approximately 50% of marketed drugs.[12] The inhibition of CYP3A4 by
compounds like DHB is the primary mechanism behind the well-known "grapefruit juice effect,”
which can lead to a significant increase in the plasma concentration of co-administered drugs.
[6][12][13] The acetonide derivative is often used in synthetic and research contexts.

The following diagram illustrates the inhibitory action of the parent compound, DHB, on the
CYP3A4 metabolic pathway.
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CYP3A4 Metabolic Pathway Inhibitory Action

CYP3A4 Substrate 6',7'-Dihydroxybergamottin
(e.g., Felodipine, Testosterone) (Parent Compound)

Metabolism

CYP3A4 Enzyme
(Intestinal/Liver)

Inactive Metabolite ( ]
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Citrus Peel
(Source Material)

Solvent Extraction
(e.g., Methylene Chloride)

:

Preparative HPLC
(Fractionation)

:

Thin-Layer Chromatography (TLC)
(Isolation of Target Compound)

Structural Elucidation

Structure

(NMR Spectroscopy) (Mass Spectrometry (MS))

Identified Compound:

6',7'-Dihydroxybergamottin acetonide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

